Cas no 862691-65-4 (5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione)

• Product Name: 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• CAS No: 862691-65-4
• MF: C₁₈H₁₆BrNO₃
• MW: 374.228544235229
• CID: 6359865
• PubChem ID: 18802884
• Update Time: 2025-09-27

5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione
• 5-bromo-1-[3-(3-methylphenoxy)propyl]indole-2,3-dione
• 1H-Indole-2,3-dione, 5-bromo-1-[3-(3-methylphenoxy)propyl]-
• F1641-0246
• AKOS002668537
• 5-bromo-1-[3-(3-methylphenoxy)propyl]-2,3-dihydro-1H-indole-2,3-dione
• 862691-65-4
• 5-bromo-1-(3-m-tolyloxy-propyl)-1h-indole-2,3-dione
• 5-bromo-1-(3-(m-tolyloxy)propyl)indoline-2,3-dione
• Z335452362

• Inchi： 1S/C18H16BrNO3/c1-12-4-2-5-14(10-12)23-9-3-8-20-16-7-6-13(19)11-15(16)17(21)18(20)22/h2,4-7,10-11H,3,8-9H2,1H3
• InChI Key： DFVQIQQPEXEUTA-UHFFFAOYSA-N
• SMILES： N1(CCCOC2=CC=CC(C)=C2)C2=C(C=C(Br)C=C2)C(=O)C1=O

Computed Properties

• Exact Mass: 373.03136g/mol
• Monoisotopic Mass: 373.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.453±0.06 g/cm3(Predicted)
• Boiling Point: 531.2±60.0 °C(Predicted)
• pka: -3.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione

Chemical Profile of 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione (CAS No. 862691-65-4)

5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione, identified by its CAS number 862691-65-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the indole derivatives class, a well-documented category known for its diverse biological activities and therapeutic potential. The presence of multiple functional groups, including a bromine substituent, a phenoxypropyl chain, and an indole core with a dione moiety, contributes to its unique chemical properties and reactivity.

The indole core is a pivotal feature of this compound, as it is widely recognized for its role in various biological processes and has been extensively studied for its pharmacological effects. Indole derivatives are known to exhibit activities such as antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom at the 5-position of the indole ring enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which is a common strategy in drug design to improve bioavailability and metabolic stability. Additionally, the 3-methylphenoxypropyl side chain introduces lipophilicity and may influence membrane permeability, which are critical factors in determining oral bioavailability and target tissue distribution.

The dihydro-1H-indole-2,3-dione structure further distinguishes this compound from other indole derivatives. This scaffold is less commonly explored but has shown promise in certain therapeutic applications. The dione group can participate in hydrogen bonding interactions and may contribute to the molecule's binding affinity to biological targets. Recent studies have highlighted the potential of such structures in modulating enzyme activity and receptor binding, particularly in the context of neurological disorders and cancer research.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione and biological targets. These studies suggest that the compound may interact with proteins involved in signal transduction pathways relevant to inflammation and cell proliferation. The combination of the bromine atom's electrophilic nature with the indole's aromatic system creates multiple potential binding sites on target proteins, which could enhance drug efficacy.

In the realm of drug discovery, the synthesis of analogs derived from 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione has been a focal point for medicinal chemists. By modifying substituents such as the bromine atom or the phenoxypropyl chain, researchers aim to optimize pharmacokinetic profiles while maintaining or enhancing biological activity. For instance, structural modifications have been explored to improve solubility and reduce off-target effects. These efforts align with current trends in drug development that emphasize precision medicine and personalized therapies.

The pharmaceutical industry has shown particular interest in indole derivatives due to their versatility in addressing various diseases. While clinical trials specifically targeting 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione are limited at this time, preclinical studies suggest potential applications in treating conditions characterized by abnormal cell growth or inflammatory responses. The compound's ability to modulate key signaling pathways makes it a promising candidate for further investigation.

From a synthetic chemistry perspective, 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione exemplifies the intricate strategies employed to create molecules with tailored biological activities. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the indole core, while protecting group strategies ensure regioselectivity during functionalization.

The development of new synthetic methodologies is an ongoing pursuit in organic chemistry. Researchers are continually seeking innovative approaches to streamline the synthesis of complex molecules like 5-bromo-1-3-(3-methylphenoxy)propyl-2,3-dihydro-1H-indole-2,3-dione while reducing environmental impact. Green chemistry principles are increasingly being integrated into synthetic protocols to minimize waste and hazardous byproducts.

In conclusion,5-bromo-1-3-(3-methylphenoxy)propyl - 2 , 30 - dihydro - 11 H - indol - 20 - 30 - dion ( CAS No . 86269 15 - 64 ) represents a fascinating subject of study within pharmaceutical chemistry . Its unique structural features , coupled with emerging research findings , position it as a valuable scaffold for further therapeutic exploration . As our understanding of molecular interactions advances , compounds like this one continue to offer insights into potential treatments for various diseases . The intersection of synthetic innovation , computational modeling , and biological research underscores the dynamic nature of modern drug discovery . p >